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Compound of Interest

Compound Name: 4-Bromobenzylamine

Cat. No.: B181089 Get Quote

An In-depth Technical Guide to 4-Bromobenzylamine: Chemical Properties and Structure

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactivity of 4-Bromobenzylamine (CAS No. 3959-07-7). It is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document details the physicochemical properties, structural identifiers, and experimental

protocols for the synthesis and characterization of 4-Bromobenzylamine. Furthermore, it

includes visualizations of its chemical structure information and a representative synthetic

workflow.

Chemical Structure and Identifiers
4-Bromobenzylamine is a halogenated aromatic amine that serves as a versatile intermediate

in organic synthesis.[1] Its structure consists of a benzylamine core with a bromine atom

substituted at the para (4) position of the benzene ring. This dual functionality, with a

nucleophilic primary amine group and a reactive aryl bromide, makes it a valuable building

block for a wide range of more complex molecules.[1]

The key structural identifiers for 4-Bromobenzylamine are summarized below:

IUPAC Name: (4-bromophenyl)methanamine[2]
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CAS Number: 3959-07-7[2][3]

Molecular Formula: C₇H₈BrN[2][3]

SMILES: C1=CC(=CC=C1CN)Br[2]

InChI: InChI=1S/C7H8BrN/c8-7-3-1-6(5-9)2-4-7/h1-4H,5,9H2[2]

InChIKey: XRNVSPDQTPVECU-UHFFFAOYSA-N[2]
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4-Bromobenzylamine

Structural & Registry Identifiers

Line Notations

4-Bromobenzylamine

IUPAC Name
(4-bromophenyl)methanamine

CAS Number
3959-07-7

Molecular Formula
C₇H₈BrN

SMILES
C1=CC(=CC=C1CN)Br

InChI
InChI=1S/C7H8BrN/...

InChIKey
XRNVSPDQTPVECU-...
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4-Bromobenzaldehyde

Oximation
(Hydroxylamine Hydrochloride, Water, 70°C)

4-Bromobenzaldehyde Oxime

Reduction
(Catalytic Hydrogenation)

4-Bromobenzylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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